Cas no 7231-19-8 (4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid)

4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid structure
7231-19-8 structure
Product Name:4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid
CAS No:7231-19-8
MF:C13H12N2O3
MW:244.245983123779
CID:1754366
PubChem ID:5247650
Update Time:2025-04-21

4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid
    • 4-acetyl-5-methyl-1-phenylpyrazole-3-carboxylic acid
    • DTXSID80413058
    • DTXCID40363909
    • 7231-19-8
    • Inchi: 1S/C13H12N2O3/c1-8-11(9(2)16)12(13(17)18)14-15(8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,17,18)
    • InChI Key: WTAWNEAZANXBOP-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C(=O)O)=NN(C2C=CC=CC=2)C=1C

Computed Properties

  • Exact Mass: 244.08486
  • Monoisotopic Mass: 244.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • PSA: 72.19
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